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Compound of Interest

Compound Name: 4-Amino-3-methoxyphenol

Cat. No.: B112844

Application Notes and Protocols for 4-Amino-3-
methoxyphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of 4-
Amino-3-methoxyphenol (CAS No: 20734-76-3). It also includes an experimental protocol for
its synthesis to guide researchers in its proper use and management in a laboratory setting.

Overview and Hazards

4-Amino-3-methoxyphenol is a chemical intermediate used in the synthesis of various
compounds. While a valuable reagent, it presents several hazards that necessitate careful
handling to ensure personnel safety and prevent environmental contamination. It is harmful if
swallowed and can cause skin and serious eye irritation.[1][2] It is also harmful to aquatic life
with long-lasting effects.[3]

Hazard Identification

The primary hazards associated with 4-Amino-3-methoxyphenol are summarized in the table
below.
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Hazard Statement

GHS Classification

Precautionary Statement
Examples

Harmful if swallowed[1][3]

Acute toxicity, Oral (Category
4)

P264: Wash skin thoroughly
after handling.[3] P270: Do not
eat, drink or smoke when using
this product.[3] P301 + P312:
IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell.[3]

Causes skin irritation[1]

Skin corrosion/irritation

(Category 2)

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.[4]

Causes serious eye irritation[1]

[4]

Serious eye damage/eye
irritation (Category 2A)

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

May cause respiratory

irritation[1]

Specific target organ toxicity —

single exposure (Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[4] P304 + P340: IF
INHALED: Remove person to
fresh air and keep comfortable

for breathing.[5]

Harmful to aquatic life with

long lasting effects[3][4]

Hazardous to the aquatic
environment, long-term hazard

(Category 3)

P273: Avoid release to the

environment.[3]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-Amino-3-methoxyphenol is
provided below.

Property Value Reference
Molecular Formula C7H9sNO2 [6]
Molecular Weight 139.15 g/mol [6]
Appearance Brown solid [1]
Melting Point 135 - 137 °C (275 - 278.6 °F) [1]

- Soluble in water (40 g/L at
Solubility . [4]
25°C for 4-Methoxyphenol)

Stable under recommended
storage conditions. Sensitive

Stability ] ] [1][3]
to light, heat, and moisture.[1]

[3]

Safe Handling and Storage Procedures
Engineering Controls

o Ventilation: Work with 4-Amino-3-methoxyphenol in a well-ventilated area.[1] Use a
chemical fume hood to minimize inhalation exposure, especially when handling the powder
form or generating dust.

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Amino-3-methoxyphenol:
e Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

e Skin Protection:
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o Gloves: Wear impervious gloves (e.g., nitrile rubber).[3]
o Clothing: Wear a lab coat or chemical-resistant suit to prevent skin contact.[1]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved respirator.[3]

Caption: Personal Protective Equipment (PPE) selection workflow.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

e The substance is sensitive to heat, light, and moisture; therefore, protect it from these
elements.[3]

e |t should be handled and stored under an inert gas atmosphere.[3]
e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1]
Emergency Procedures

First Aid Measures

« If Inhaled: Move the person to fresh air.[3]

» In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
water or shower.[3]

e In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses if present
and easy to do.[3]

« |If Swallowed: Immediately have the victim drink water (two glasses at most). Consult a
physician.[3]

Accidental Release Measures

e Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate
ventilation.[3]
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e Environmental Precautions: Do not let the product enter drains.[3]

e Methods for Cleaning Up: Cover drains. Collect, bind, and pump off spills. Take up the
material dry and dispose of it properly. Avoid generating dust.[3]

Disposal Procedures

Waste material must be disposed of in accordance with national and local regulations.[3] Leave
chemicals in their original containers and do not mix them with other waste.[3] Handle
uncleaned containers as you would the product itself.[3]
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Caption: Safe disposal workflow for 4-Amino-3-methoxyphenol.
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Experimental Protocols
Synthesis of 4-Amino-3-methoxyphenol

This protocol describes a method for the synthesis of 4-Amino-3-methoxyphenol.

Materials:

Sulphanilic acid

e Anhydrous sodium carbonate

o Sodium nitrite

e 3-methoxyphenol

e Sodium hydroxide

e Sodium dithionite

e Hydrochloric acid

e Ice

o Water

o Standard laboratory glassware (beakers, flasks, etc.)

e Stirring apparatus

Filtration apparatus
Procedure:

o Dissolve 43.3 g of sulphanilic acid and 13.25 g of anhydrous sodium carbonate in 250 ml of
water and cool the solution to 15°C.

e Add a solution of 18.5 g of sodium nitrite in 100 ml of water to the mixture.
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» Immediately pour the resulting mixture onto a mixture of 300 ml of ice and 54 ml of
hydrochloric acid. Stir at 0°C for 20 minutes.

e Add the suspension to a cooled solution of 31 g of 3-methoxyphenol and 55 g of sodium
hydroxide in 300 ml of water.

 Stir the deep red solution for 1 hour, then heat it to 70°C.
» Add sodium dithionite portionwise until the color is discharged.
¢ Upon cooling, crystals of 4-amino-3-methoxyphenol will form.

» Filter the crystals, wash them with water, and dry them. The expected yield is approximately
23 g (66%), with a melting point of 168°-170°C.

Diazotization

Add to HClllce

Reduction & Isolation

zo Co
3-Methoxyphenol + e o 4-Amino-3-methoxyphenol
Sodium Hydroxide ‘Add Sodium Dithionite Crystallization upon Cooling Filter, Wash, and Dry (Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Amino-3-methoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

